Cas no 1354018-06-6 ([((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid)

• Product Name: [((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid
• CAS No: 1354018-06-6
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 2159374
• Update Time: 2025-05-20

[((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [((R)-1-acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid
• (R)-2-((1-Acetylpyrrolidin-3-yl)(methyl)amino)acetic acid
• AM96714
• [((R)-1-Acetylpyrrolidin-3-yl)methylamino]acetic acid
• [((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid

• Inchi： 1S/C9H16N2O3/c1-7(12)11-4-3-8(5-11)10(2)6-9(13)14/h8H,3-6H2,1-2H3,(H,13,14)/t8-/m1/s1
• InChI Key： AMSBNCSMPYHJHW-MRVPVSSYSA-N
• SMILES： O=C(C)N1CC[C@H](C1)N(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid

Compound CAS No. 1354018-06-6: [((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic Acid

The compound with CAS No. 1354018-06-6, commonly referred to as [((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

The name [((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid highlights its structural components: an acetylated pyrrolidine ring, a methylamino group, and a carboxylic acid moiety. The (R) configuration at the pyrrolidine ring indicates a specific stereochemistry, which is crucial for its biological activity and selectivity.

Recent studies have explored the synthesis of this compound using advanced methodologies such as asymmetric catalysis and biocatalytic approaches. These methods not only enhance the efficiency of production but also ensure high enantiomeric excess, making it suitable for pharmaceutical applications.

In terms of applications, [((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid has shown promise in peptide synthesis and as a building block for complex molecules. Its ability to form stable amide bonds makes it a valuable reagent in organic synthesis.

Furthermore, research has delved into the pharmacokinetic properties of this compound, revealing favorable absorption and bioavailability profiles. These findings underscore its potential as a precursor for bioactive molecules with therapeutic implications.

Recent advancements in computational chemistry have also enabled detailed molecular modeling of [((R)-1-Acetyl-pyrrolidin-3-yl)-methyl-amino]-acetic acid, providing insights into its interaction with biological targets such as enzymes and receptors.

In conclusion, CAS No. 1354018-06-6 represents a versatile and intriguing compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to further innovations in chemical and pharmaceutical sciences.